Cas no 917569-00-7 (Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]-)
917569-00-7 structure
Product Name:Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]-
CAS No:917569-00-7
MF:C16H24
MW:216.361764907837
CID:786031
PubChem ID:71428629
Update Time:2025-04-19
Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]-
- 1-methyl-4-non-5-en-4-ylbenzene
- DTXSID40847350
- 1-Methyl-4-(non-5-en-4-yl)benzene
- 917569-00-7
-
- Inchi: 1S/C16H24/c1-4-6-7-9-15(8-5-2)16-12-10-14(3)11-13-16/h7,9-13,15H,4-6,8H2,1-3H3
- InChI Key: NQTOBSZOAVWZJP-UHFFFAOYSA-N
- SMILES: C(C=CCCC)(C1C=CC(C)=CC=1)CCC
Computed Properties
- Exact Mass: 216.187800766g/mol
- Monoisotopic Mass: 216.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 6
- Topological Polar Surface Area: 0Ų
Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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